Cas no 34630-52-9 (1-Propanamine,(dodecyloxy)-)

1-Propanamine,(dodecyloxy)- structure
1-Propanamine,(dodecyloxy)- structure
Product Name:1-Propanamine,(dodecyloxy)-
CAS No:34630-52-9
MF:C15H33NO
MW:243.428624868393
CID:321020
PubChem ID:65596
Update Time:2025-04-19

1-Propanamine,(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine,(dodecyloxy)-
    • N-dodecoxypropan-1-amine
    • 1-propanamine, N-(dodecyloxy)-
    • LogP
    • N-(Dodecyloxy)propan-1-amine
    • NS00022761
    • NSC-166448
    • SCHEMBL237385
    • NSC166448
    • 7617-74-5
    • 3-(dodecyloxy)-1-propanamine
    • DTXCID1026241
    • UNII-WY0R7196HP
    • SR-01000945036-1
    • 1-Propanamine, 3-(dodecyloxy)-
    • Lauryloxypropylamine
    • 3-aminopropyl dodecyl ether
    • 3-Dodecyloxypropanamine
    • 3-Lauryloxypropyl-1-amine
    • FT-0613771
    • 3-(dodecyloxy)propan-1-amine
    • EN300-89510
    • W-104374
    • CHEMBL1887483
    • Q27293024
    • Laurixaminum
    • 34630-52-9
    • LS-08713
    • WY0R7196HP
    • [3-(dodecyloxy)propyl]amine
    • ZRJOUVOXPWNFOF-UHFFFAOYSA-N
    • A838628
    • NSC 166448
    • CAS-7617-74-5
    • 3-Dodecyloxy-1-propanamine
    • Laurixaminum [Latin]
    • Laurixamina [Spanish]
    • NCGC00160577-01
    • MFCD00025621
    • AKOS009158300
    • DTXSID3046241
    • AMY21890
    • 3-Dodecyloxy-1-Aminopropane
    • Laurixamine
    • Laurixamina
    • 3-n-dodecyloxypropylamine
    • EINECS 231-528-1
    • 3-(Dodecyloxy)propylamine
    • 1-Propanamine, (dodecyloxy)-
    • SR-01000945036
    • SCHEMBL10353120
    • 3-LAURYLOXY-1-PROPYLAMINE
    • Propylamine, 3-(dodecyloxy)-
    • Laurixamine [INN]
    • 3-Lauryloxypropylamine
    • 3-dodecyloxypropylamine
    • Tox21_111912
    • 3-dodecoxypropan-1-amine
    • Inchi: 1S/C15H33NO/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16/h2-16H2,1H3
    • InChI Key: ZRJOUVOXPWNFOF-UHFFFAOYSA-N
    • SMILES: O(CCCN)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 243.25639
  • Monoisotopic Mass: 243.256214676g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 14
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 0.85
  • Boiling Point: 336.2°Cat760mmHg
  • Flash Point: 133.7°C
  • Refractive Index: 1.441
  • PSA: 21.26
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